2-Chloro-N-[(3-pyrazol-1-ylpyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(3-pyrazol-1-ylpyridin-2-yl)methyl]acetamide
• InChI: InChI=1S/C11H11ClN4O/c12-7-11(17)14-8-9-10(3-1-4-13-9)16-6-2-5-15-16/h1-6H,7-8H2,(H,14,17)
• InChI Key: RKAISXPNBWMQJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CNC(=O)CCl)N2C=CC=N2
• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol

Description

“2-Chloro-N-[(3-pyrazol-1-ylpyridin-2-yl)methyl]acetamide” is a chemical compound. It’s a type of pyrazole-based ligand. Pyrazole-based ligands have been used in various applications such as biological transformation agents, biological active agents, sensors for cancer, anticancer agents, catalysts for hydrolysis reactions and oxidation, medicines, and antibiotic agents.

Synthesis Analysis

The synthesis of pyrazole-based ligands, like “2-Chloro-N-[(3-pyrazol-1-ylpyridin-2-yl)methyl]acetamide”, involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. The ligands provide one pyrazole sp 2 -nitrogen, one pyridine sp 2 -nitrogen, and one amine sp 3 -nitrogen, which were capable of coordinating to the metal.

Mechanism of Action

The mechanism of action of pyrazole-based ligands involves their ability to coordinate with metal ions. This unique coordination can be used as a precursor for the development of metalloenzymes. Metalloenzymes are proteins containing metal ions (metal cofactors), which can directly link to the protein or enzyme, forming prosthetic groups.

Future Directions

The study of pyrazole-based ligands, like “2-Chloro-N-[(3-pyrazol-1-ylpyridin-2-yl)methyl]acetamide”, can be used as a model for further developments in catalytic processes relating to catecholase activity. This suggests that there is potential for future research and development in this area.